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Compound of Interest

Compound Name:
7-bromo-5-chloro-1H-indole-2-

carboxylic acid

Cat. No.: B152663 Get Quote

An In-depth Technical Guide to 7-bromo-5-chloro-1H-indole-2-carboxylic Acid

Introduction
7-bromo-5-chloro-1H-indole-2-carboxylic acid is a halogenated heterocyclic compound

belonging to the indole family. The indole scaffold is a prominent feature in numerous

biologically active molecules and approved pharmaceuticals. The presence of a carboxylic acid

group at the 2-position and bromo and chloro substituents on the benzene ring provides

versatile handles for chemical modifications, making it a valuable building block in medicinal

chemistry and drug discovery. Derivatives of substituted indole-2-carboxylic acids have shown

potential as inhibitors of various enzymes and receptors, leading to their investigation in

therapeutic areas such as oncology, virology, and bacteriology.[1][2][3][4] This guide provides a

comprehensive overview of the synthesis, potential biological activities, and experimental

considerations for 7-bromo-5-chloro-1H-indole-2-carboxylic acid, aimed at researchers and

professionals in drug development.

Physicochemical Properties
A summary of the key physicochemical properties for 7-bromo-5-chloro-1H-indole-2-
carboxylic acid is presented below.
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Property Value

CAS Number 952959-39-6[5]

Molecular Formula C₉H₅BrClNO₂

Molecular Weight 274.50 g/mol

SMILES O=C(C(N1)=CC2=C1C(Br)=CC(Cl)=C2)O[5]

Appearance Solid (predicted)

Boiling Point No data available

Melting Point No data available

Solubility
Expected to be soluble in organic solvents like

DMSO and DMF

Storage Store at -20°C for long-term stability

Synthesis and Experimental Protocols
While a specific, detailed synthesis for 7-bromo-5-chloro-1H-indole-2-carboxylic acid is not

readily available in the provided search results, a plausible synthetic route can be constructed

based on established methods for analogous indole-2-carboxylic acids, such as the Fischer

indole synthesis followed by hydrolysis.

Proposed Synthetic Pathway
A potential synthetic route could start from a commercially available di-substituted aniline,

which undergoes a Japp-Klingemann or Fischer indole synthesis to form the corresponding

ethyl indole-2-carboxylate, followed by hydrolysis to yield the final carboxylic acid.
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Step 1: Diazotization

Step 2: Japp-Klingemann Reaction

Step 3: Fischer Indole Synthesis

Step 4: Hydrolysis

3-bromo-5-chloroaniline

Diazonium Salt

NaNO₂, HCl, 0°C

Hydrazone Intermediate

Ethyl 2-chloroacetoacetate

Ethyl 7-bromo-5-chloro-1H-indole-2-carboxylate

Acid catalyst (e.g., PPA), Heat

7-bromo-5-chloro-1H-indole-2-carboxylic acid

LiOH or NaOH, THF/H₂O
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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